Cas no 654075-36-2 (Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI))
654075-36-2 structure
Product Name:Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI)
CAS No:654075-36-2
MF:C7H5BFNO2
MW:164.929505109787
CID:961859
PubChem ID:45090349
Update Time:2025-04-19
Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI)
- (4-ethynyl-2-fluoropyridin-3-yl)boronic acid
- DTXSID90666598
- Boronic acid,(4-ethynyl-2-fluoro-3-pyridinyl)-(9ci)
- starbld0019156
- 654075-36-2
-
- Inchi: 1S/C7H5BFNO2/c1-2-5-3-4-10-7(9)6(5)8(11)12/h1,3-4,11-12H
- InChI Key: XQVMKQOHZPGXFT-UHFFFAOYSA-N
- SMILES: FC1C(B(O)O)=C(C#C)C=CN=1
Computed Properties
- Exact Mass: 165.0397367g/mol
- Monoisotopic Mass: 165.0397367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
Boronic acid, (4-ethynyl-2-fluoro-3-pyridinyl)- (9CI) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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